Cas no 1391934-91-0 (MAT2A inhibitor 4)

• Product Name: MAT2A inhibitor 4
• CAS No: 1391934-91-0
• MF: C₁₆H₁₅ClFN
• MW: 275.748406648636
• CID: 5068446
• PubChem ID: 60141313
• Update Time: 2026-03-01

MAT2A inhibitor 4 Chemical and Physical Properties

Names and Identifiers

• (E)-4-(2-chloro-6-fluorostyryl)-N,N-dimethylaniline
• MAT2A inhibitor 4
• ZAXUUHSGXRGGON-DHZHZOJOSA-N
• G17744
• CS-0204035
• AKOS040759756
• HY-139536
• 4-[(E)-2-(2-chloro-6-fluorophenyl)ethenyl]-N,N-dimethylaniline
• SCHEMBL11895372
• CHEMBL3314419
• MS-23917
• starbld0006793
• DA-75328
• SCHEMBL11895375
• 1391934-91-0

• Inchi： 1S/C16H15ClFN/c1-19(2)13-9-6-12(7-10-13)8-11-14-15(17)4-3-5-16(14)18/h3-11H,1-2H3/b11-8+
• InChI Key： ZAXUUHSGXRGGON-DHZHZOJOSA-N
• SMILES： ClC1C=CC=C(C=1/C=C/C1C=CC(=CC=1)N(C)C)F

Computed Properties

• Exact Mass: 275.0877053g/mol
• Monoisotopic Mass: 275.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on MAT2A inhibitor 4

Exploring the Potential of MAT2A inhibitor 4 (CAS No. 1391934-91-0) in Modern Therapeutics

The MAT2A inhibitor 4 (CAS No. 1391934-91-0) is a cutting-edge small molecule that has garnered significant attention in the field of oncology and metabolic research. As a selective inhibitor of methionine adenosyltransferase 2A (MAT2A), this compound plays a crucial role in modulating the methionine cycle, which is essential for cellular metabolism and epigenetic regulation. Researchers are increasingly focusing on MAT2A inhibitors due to their potential to target cancer cells with specific metabolic dependencies.

One of the most compelling aspects of MAT2A inhibitor 4 is its ability to disrupt the production of S-adenosylmethionine (SAM), a key methyl donor in numerous biological processes. By inhibiting MAT2A activity, this compound can effectively starve cancer cells of the resources they need for uncontrolled growth and proliferation. Recent studies have highlighted its efficacy in MTAP-deleted cancers, a subset of tumors that are particularly reliant on the methionine salvage pathway. This makes MAT2A inhibitor 4 a promising candidate for precision medicine approaches.

The development of MAT2A inhibitor 4 aligns with the growing interest in cancer metabolism and targeted therapies. With the rise of personalized medicine, researchers are exploring how metabolic vulnerabilities in tumors can be exploited for therapeutic gain. The MAT2A pathway has emerged as a hotspot in this regard, and MAT2A inhibitor 4 is at the forefront of this exploration. Its unique mechanism of action sets it apart from traditional chemotherapeutic agents, offering the potential for fewer side effects and greater specificity.

In addition to its applications in oncology, MAT2A inhibitor 4 is also being investigated for its role in other disease areas. For instance, there is growing evidence that MAT2A inhibition could have implications for autoimmune disorders and inflammatory diseases. By modulating SAM levels, this compound may influence immune cell function and inflammatory responses, opening up new avenues for therapeutic intervention. This versatility makes MAT2A inhibitor 4 a molecule of broad interest to the biomedical community.

The synthesis and optimization of MAT2A inhibitor 4 have been subjects of intense research. Medicinal chemists have worked to improve its pharmacokinetic properties and bioavailability, ensuring that it can be effectively delivered to target tissues. These efforts have resulted in a compound with favorable drug-like properties, making it a viable candidate for further preclinical and clinical development. The progress in this area reflects the broader trend toward rational drug design and structure-activity relationship (SAR) studies.

From a commercial perspective, the interest in MAT2A inhibitor 4 is driven by the increasing demand for novel cancer therapies and metabolic modulators. Pharmaceutical companies and biotech firms are actively exploring partnerships and licensing opportunities related to this compound. The potential market for MAT2A inhibitors is substantial, particularly given the unmet medical needs in MTAP-deleted cancers and other indications. This has positioned MAT2A inhibitor 4 as a high-value asset in the drug development pipeline.

For researchers and clinicians, staying updated on the latest developments related to MAT2A inhibitor 4 is essential. The compound's unique mechanism of action and therapeutic potential make it a focal point in discussions about cancer metabolism and targeted therapy. As more data emerges from preclinical and clinical studies, the scientific community is keen to understand how MAT2A inhibition can be optimized for patient benefit. This includes exploring combination therapies and biomarker strategies to identify responsive patient populations.

In summary, MAT2A inhibitor 4 (CAS No. 1391934-91-0) represents a significant advancement in the field of cancer therapeutics and metabolic research. Its ability to target the MAT2A pathway offers a novel approach to treating MTAP-deleted cancers and other diseases. With ongoing research and development, this compound holds promise for addressing some of the most challenging medical conditions of our time. As the scientific community continues to unravel its full potential, MAT2A inhibitor 4 is poised to make a lasting impact on modern medicine.